Cas no 54928-13-1 (Philosid A)

• Product Name: Philosid A
• CAS No: 54928-13-1
• MF: C₈₂H₁₃₀O₄₅
• MW: 1835.88263177872
• CID: 2057686
• Update Time: 2025-04-21

Philosid A Chemical and Physical Properties

Names and Identifiers

• Philosid A

• Inchi： 1S/C82H130O45/c1-27-40(88)47(95)55(103)67(113-27)112-25-36-59(120-70-56(104)48(96)41(89)28(2)114-70)52(100)58(106)72(118-36)122-60-50(98)42(90)29(3)115-73(60)127-76(109)82-18-16-77(4,5)20-31(82)30-10-11-38-78(6)14-13-39(79(7,26-85)37(78)12-15-81(38,9)80(30,8)17-19-82)119-75-65(126-69-54(102)44(92)33(87)24-111-69)63(62(64(125-75)66(107)108)123-71-57(105)49(97)45(93)34(21-83)116-71)124-74-61(51(99)46(94)35(22-84)117-74)121-68-53(101)43(91)32(86)23-110-68/h10,26-29,31-65,67-75,83-84,86-106H,11-25H2,1-9H3,(H,107,108)
• InChI Key： QBKNUMXXJFHBJQ-UHFFFAOYSA-N
• SMILES： CC1C(O)C(O)C(O)C(OCC2C(OC3C(O)C(O)C(O)C(C)O3)C(O)C(O)C(OC3C(OC(C45CCC6(C(=CCC7C6(C)CCC6C7(CCC(C6(C=O)C)OC6C(OC7C(O)C(O)C(O)CO7)C(OC7C(OC8C(O)C(O)C(O)CO8)C(O)C(O)C(CO)O7)C(OC7C(O)C(O)C(O)C(CO)O7)C(C(=O)O)O6)C)C4CC(C)(C)CC5)C)=O)OC(C)C(O)C3O)O2)O1

Computed Properties

• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 45
• Heavy Atom Count: 127
• XLogP3: -2.394

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides